Cas no 2229608-27-7 (5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine
• CAS No: 2229608-27-7
• MF: C₉H₅F₂N₃O₃
• MW: 241.151108503342
• CID: 6179552
• PubChem ID: 165754417
• Update Time: 2025-06-19

5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine
• 2229608-27-7
• EN300-1786697

• Inchi： 1S/C9H5F2N3O3/c10-5-2-7(14(15)16)6(11)1-4(5)8-3-13-9(12)17-8/h1-3H,(H2,12,13)
• InChI Key： ZHILXLZBXZRNNH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1=CN=C(N)O1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.02989735g/mol
• Monoisotopic Mass: 241.02989735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine

Introduction to 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine (CAS No. 2229608-27-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine (CAS No. 2229608-27-7) represents a significant advancement in the realm of chemical biology and medicinal chemistry. This heterocyclic amine, characterized by its unique structural framework incorporating a nitro group, difluoro substituents, and an oxazole core, has garnered considerable attention due to its versatile pharmacological properties and potential therapeutic applications. The precise arrangement of these functional groups not only confers distinct chemical reactivity but also enhances its suitability for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds, owing to their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles. Among these, the presence of both nitro and difluoro groups in 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine imparts exceptional electronic and steric properties, making it an attractive scaffold for drug discovery. The nitro group, known for its strong electron-withdrawing effects, can influence the reactivity of adjacent functional moieties, while the difluoro substituents enhance lipophilicity and metabolic resistance. This combination has been strategically leveraged in the development of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its potential as a precursor in synthesizing kinase inhibitors. Kinases play a pivotal role in numerous cellular processes, including signal transduction, cell proliferation, and apoptosis. Dysregulation of kinase activity is implicated in a wide range of diseases, particularly cancer. The oxazole ring in 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine serves as an ideal pharmacophore for binding to the ATP-binding pockets of kinases due to its rigid structure and ability to form hydrogen bonds with key residues. Recent studies have demonstrated that oxazole-based derivatives exhibit high selectivity and potency against mutant forms of kinases associated with drug resistance.

Moreover, the compound’s structural features make it amenable to further derivatization through various chemical transformations. For instance, nucleophilic aromatic substitution reactions can be employed to introduce additional functional groups at the aromatic ring positions, thereby expanding the chemical space for structure-activity relationship (SAR) studies. Such modifications are crucial for optimizing lead compounds into viable drug candidates. The versatility of 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine has been exemplified in several preclinical trials targeting inflammatory diseases and neurodegenerative disorders. The difluoro group, in particular, has been shown to improve blood-brain barrier penetration when incorporated into bioactive molecules.

The integration of computational chemistry and high-throughput screening (HTS) has further accelerated the discovery process for this class of compounds. Molecular docking simulations have revealed that the interaction between 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine and target proteins follows well-established binding paradigms. The electron-deficient aromatic system aligns optimally with hydrophobic pockets in enzymes such as tyrosine kinases and phosphodiesterases. This alignment not only enhances binding affinity but also ensures favorable pharmacokinetic properties post-administration.

Emerging research also highlights the compound’s potential in modulating immune responses through interaction with intracellular signaling pathways. The unique combination of substituents may enable it to interfere with pro-inflammatory cytokine production or enhance regulatory T-cell activity. Such immunomodulatory effects are particularly relevant in autoimmune diseases where dysregulated immune responses contribute significantly to pathogenesis. Preliminary in vitro assays have shown promising results in attenuating inflammatory cascades without compromising host defense mechanisms.

The synthesis of 5-(2,5-difluoro-4-nitrophenyl)-1,3-oxazol-2-amine involves multi-step organic transformations that showcase the ingenuity of synthetic chemists in constructing complex heterocycles under mild conditions. Key synthetic strategies include nucleophilic addition-cyclization reactions followed by regioselective functionalization at specific aromatic positions. The use of transition metal catalysts has further streamlined these processes while maintaining high yields and purity standards essential for pharmaceutical applications.

As our understanding of disease mechanisms continues to evolve at a rapid pace so too does our capacity to design targeted therapeutics based on structurally diverse scaffolds like this one (CAS No. 2229608-27-7). The convergence of synthetic organic chemistry with bioinformatics promises even more innovative approaches toward developing next-generation drugs that address unmet medical needs more effectively than ever before.